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Introduction
Calcium salts are fundamental to numerous applications, ranging from active pharmaceutical

ingredients (APIs) and excipients in drug development to nutritional supplements and food

additives. The purity, crystal structure, and physicochemical properties of these salts are

critically dependent on their source and the methods used for their extraction and purification.

This guide provides a detailed overview of the primary natural sources of key calcium salts and

the technical methodologies employed in their isolation and processing.

Calcium Carbonate (CaCO₃)
Calcium carbonate is one of the most abundant minerals on Earth, found in both geological and

biological sources.[1][2] It exists in three primary crystalline polymorphs: calcite, aragonite, and

vaterite.[1]
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Geological Sources: The vast majority of industrial calcium carbonate is sourced from mining

and quarrying.[1] Major rock types include limestone, marble, chalk, and travertine.[1][3]

Limestone is a sedimentary rock formed from the fossilized remains of marine organisms,

while marble is a metamorphic rock resulting from the recrystallization of limestone.[3]

Biological Sources: Various biological materials are rich in calcium carbonate and serve as

alternative, sustainable sources. These include eggshells, seashells (e.g., oyster shells, snail

shells), and coral skeletons.[1][4]

Quantitative Data: Purity of Calcium Carbonate from
Various Sources
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Natural Source Calcium Salt
Typical Purity (%
CaCO₃)

Key Characteristics
& Notes

Limestone/Marble CaCO₃ 95 - 99.7%

Purity is source-

dependent; may

contain impurities like

MgCO₃, SiO₂, Al₂O₃,

and Fe₂O₃.[5] The

Samalut region is

noted for limestone

with 99.7% purity.[2]

Chicken Eggshells CaCO₃ 94 - 97%

Composed of a calcite

lattice with an organic

matrix and pores.[4][6]

[7] Brown eggshells

contain 96-97%

CaCO₃, while white

eggshells contain

~94%.[4]

Duck Eggshells CaCO₃ ~99.5%

Purity can be very

high as determined by

back-titration

methods.[8]

Seashells (Oyster) CaCO₃ ~95%

A practical industrial

and supplemental

source of calcium

carbonate.[1][7]

Extraction and Purification
The extraction method depends on the source and the desired purity of the final product.

From Geological Sources (Mining & Processing): This is the most common industrial

method. The process involves identifying suitable deposits, followed by drilling, blasting, and

crushing the rock into manageable pieces. The crushed material is then ground and sized.
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For high-purity applications, this Ground Calcium Carbonate (GCC) may undergo further

processing.
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Caption: Workflow for Ground Calcium Carbonate (GCC) production.

Precipitated Calcium Carbonate (PCC): For pharmaceutical or food-grade applications, a

synthetic route starting from a mined source is often employed to achieve higher purity and

control over particle size.[1]

High-purity limestone (CaCO₃) is heated in a kiln (>900°C) to produce calcium oxide

(CaO, quicklime) and carbon dioxide (CO₂).[9]

The calcium oxide is slaked with water to form calcium hydroxide (Ca(OH)₂).[1]
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CO₂ gas from the first step is then bubbled through the calcium hydroxide solution,

causing high-purity CaCO₃ to precipitate.[1]

Experimental Protocol: Purity Determination of
Eggshells via Back-Titration
This protocol determines the percentage purity of CaCO₃ in an eggshell sample.[8][10]

Sample Preparation:

Wash chicken eggshells with running water and dry them.[9]

Grind the shells into a fine, homogenous powder using a mortar and pestle.[8]

Accurately weigh approximately 1.00 g of the powder.

Reaction with Excess Acid:

Add the weighed powder to a 250 mL Erlenmeyer flask.

Using a volumetric pipette, add 50.00 mL of a standardized ~1.0 M hydrochloric acid (HCl)

solution to the flask. Ensure the acid is in excess. The reaction is: CaCO₃(s) + 2HCl(aq) ->

CaCl₂(aq) + H₂O(l) + CO₂(g).

Gently swirl the flask until the effervescence stops and all the carbonate has dissolved.

Back-Titration:

Add 3-4 drops of phenolphthalein indicator to the solution.

Titrate the unreacted excess HCl with a standardized ~0.5 M sodium hydroxide (NaOH)

solution until a faint, persistent pink endpoint is reached. The reaction is: HCl(aq) +

NaOH(aq) -> NaCl(aq) + H₂O(l).

Record the volume of NaOH used. Repeat the titration for concordant results.

Calculation:
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Calculate the moles of HCl initially added.

Calculate the moles of excess HCl that reacted with the NaOH.

Determine the moles of HCl that reacted with the CaCO₃ (Initial moles - Excess moles).

Using the stoichiometry (1 mole CaCO₃ reacts with 2 moles HCl), calculate the moles of

CaCO₃ in the sample.

Calculate the mass of CaCO₃ and determine the percentage purity in the original eggshell

sample.

Calcium Phosphate (Ca₃(PO₄)₂)
Calcium phosphate is a family of minerals containing calcium ions together with phosphate

anions. The most important form in biological and medical contexts is Hydroxyapatite (HAp),

Ca₁₀(PO₄)₆(OH)₂, which is the primary mineral component of bone and teeth.

Natural Sources
Geological Sources: The primary geological source is phosphate rock, which contains

minerals of the apatite group.[11] This is the main source for commercial phosphate

fertilizers and phosphoric acid.

Biological Sources: Animal bones (especially bovine) and fish bones are a significant and

biocompatible source of natural hydroxyapatite.[11][12][13] Other sources include bird and

bat guano.[11]

Dairy Sources: Calcium phosphate, sometimes called milk salt, can be extracted from whey,

a byproduct of cheese manufacturing.[14]

Quantitative Data: Composition of Bone-Derived
Hydroxyapatite
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Natural Source Calcium Salt Ca/P Molar Ratio Yield / Notes

Bovine Bone Hydroxyapatite 1.70 (at 900°C)

The theoretical Ca/P

ratio for pure HAp is

1.67. Calcination

temperature affects

the final ratio and

crystallinity.[12][15]

Fish Bone Hydroxyapatite Varies by species

Yields can be

significant, offering a

method to reduce

waste from fish

processing.[13]

Animal Bone (general) Calcium Phosphate 38% Ca, 18% P
Elemental analysis of

raw bone material.[16]

Fish Bone (general) Calcium Phosphate -

A reported method

yielded approximately

41.76% calcium

phosphate.[17]

Extraction and Purification
The most common method for producing high-purity, biocompatible hydroxyapatite is through

the thermal treatment (calcination) of animal bones.
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Caption: Workflow for extracting Hydroxyapatite from bovine bone.

Experimental Protocol: Laboratory-Scale Extraction of
HAp from Bovine Bone
This protocol is based on thermal calcination methods described in multiple studies.[15][18][19]

[20]

Materials & Equipment:

Bovine femur bones, muffle furnace, acetone, distilled water, drying oven, mortar and

pestle or planetary ball mill.

Pre-treatment (Deproteinization):
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Cut the bovine bones into small pieces.

Boil the pieces in distilled water for at least 2 hours to remove adhering meat, fat, and

marrow.[15][20]

Clean the boiled bones thoroughly with a strong jet of water.

For further degreasing, submerge the bones in acetone for 30-60 minutes, followed by

rinsing with deionized water.[15][20]

Dry the cleaned bones in an oven at ~105-160°C for 8-48 hours until constant weight is

achieved.[18][19]

Calcination:

Place the dried bone pieces in alumina crucibles.

Heat them in a muffle furnace to the target temperature (e.g., 900°C). A typical heating

rate is 5-10°C/min.[15][19]

Hold at the target temperature for 2-6 hours to ensure complete combustion of the organic

matrix (collagen).[18][19]

Allow the furnace to cool down slowly to room temperature. The resulting material should

be chalky white.

Final Processing:

Grind the calcined bone into a fine powder using a mortar and pestle or a mechanical mill.

Sieve the powder to obtain the desired particle size distribution for analysis or application.

[19]

Characterization:

The resulting powder should be characterized to confirm its phase and composition using

techniques such as X-Ray Diffraction (XRD) to identify the HAp crystal structure, Fourier-
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Transform Infrared Spectroscopy (FTIR) to identify functional groups, and Energy-

Dispersive X-ray Spectroscopy (EDS) to determine the Ca/P atomic ratio.[12][15][19]

Calcium Sulfate (CaSO₄)
Calcium sulfate occurs naturally, most commonly as the dihydrate form, gypsum.

Natural Sources
Geological Sources: The primary sources are vast sedimentary rock beds of gypsum

(CaSO₄·2H₂O) and anhydrite (CaSO₄).[21][22] These deposits, known as evaporites, formed

from the evaporation of ancient sea water.[22][23][24] Extraction is done through open-cast

quarrying or deep mining.[21]

Industrial By-products: Significant quantities are produced as by-products.

Flue-gas desulfurization (FGD) gypsum: Produced when limestone is used to scrub sulfur

dioxide from the exhaust gases of fossil-fuel power plants.[21][23]

Phosphogypsum: A by-product from the production of phosphoric acid from phosphate

rock.[21]

Quantitative Data: Gypsum Deposits
Source Type Calcium Salt Typical Purity Notes

Natural Gypsum

Deposit
CaSO₄·2H₂O >75%

To be commercially

viable, the gypsum

content should be at

least 75%.[24]

Impurities include

limestone, sand, and

shale.[24]

FGD Gypsum CaSO₄·2H₂O Varies

Chemically identical to

mined gypsum but

purity depends on the

industrial process.[23]
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Extraction and Processing
The process converts raw gypsum ore into usable products like plaster of Paris.

Mining/Quarrying: The gypsum ore is extracted from deposits.[25]

Crushing and Grinding: The ore is crushed and ground to a fine powder (e.g., <150 µm) to

ensure uniform heating.[25]

Drying: If the ore has high moisture content, it is dried in a rotary dryer.[25]

Calcination: The ground gypsum is heated to 110-120°C. This process removes about 75%

of the bound water, converting the dihydrate (CaSO₄·2H₂O) to the hemihydrate

(CaSO₄·½H₂O), commonly known as plaster of Paris.[22][24]

Calcium Citrate (Ca₃(C₆H₅O₇)₂)
Calcium citrate is the calcium salt of citric acid. While it occurs naturally in small amounts in

citrus fruits, the industrial supply is produced synthetically as an intermediate in citric acid

production.[26][27]

Production Method
Calcium citrate is primarily obtained from the fermentation process used to create citric acid.

[26][27]
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Caption: Industrial production of Calcium Citrate via fermentation.

Protocol Outline: Production of Calcium Citrate
Fermentation: A carbohydrate substrate is fermented by the fungus Aspergillus niger to

produce citric acid.

Neutralization: The resulting fermentation broth, containing citric acid, is neutralized with a

slurry of calcium hydroxide or calcium carbonate.[26] This causes insoluble calcium citrate to

precipitate out of the solution.

Isolation: The precipitate is separated from the rest of the broth by filtration.[26][27]

Washing & Drying: The filtered calcium citrate is washed to remove impurities and then

dried.
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Final Product: The resulting clean calcium citrate can be sold as is or can be re-acidified with

sulfuric acid to produce purified citric acid, leaving calcium sulfate as a byproduct.[26][27]

Analytical Techniques for Calcium Salt
Characterization
A robust analysis is critical for quality control in pharmaceutical and nutraceutical applications.

Technique Application

Titration
Quantifies calcium carbonate content via acid-

base back-titration.[10][28]

Ion Chromatography (IC)

Provides accurate quantification of calcium ions

and can simultaneously detect other ions like

magnesium and alkali metals.[29]

Atomic Absorption (AA) / ICP-AES

Standard methods for determining the

concentration of calcium and other trace

elements in a sample.[30][31] AA is a reference

method for water-soluble calcium.[32]

X-Ray Diffraction (XRD)

Identifies the crystalline phase and structure of

the salt (e.g., distinguishing calcite from

aragonite, or HAp from other calcium

phosphates).[19]

Energy-Dispersive X-ray Spectroscopy (EDS)

Determines the elemental composition of a

sample, crucial for calculating the Ca/P ratio in

hydroxyapatite.[12][15]

Thermogravimetric Analysis (TGA)
Used to analyze the composition of limestone by

measuring weight changes upon heating.[33]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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